Cas no 2180434-06-2 (2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• CAS No: 2180434-06-2
• MF: C₁₄H₁₆F₃N₅S
• MW: 343.370551109314
• CID: 5311381
• PubChem ID: 133922927
• Update Time: 2025-06-29

2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040709738
• F6619-5882
• 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• 2180434-06-2
• 2-[4-[(2-Methyl-4-thiazolyl)methyl]-1-piperazinyl]-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C14H16F3N5S/c1-10-19-11(9-23-10)8-21-4-6-22(7-5-21)13-18-3-2-12(20-13)14(15,16)17/h2-3,9H,4-8H2,1H3
• InChI Key： CPMJTHMCDVXBBG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CSC(C)=N3)CC2)=NC=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 343.10785119g/mol
• Monoisotopic Mass: 343.10785119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.6±55.0 °C(Predicted)
• pka: 4.99±0.10(Predicted)

Additional information on 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

Recent Advances in the Study of 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine (CAS: 2180434-06-2)

The compound 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine (CAS: 2180434-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific cancer-related kinases. The presence of the trifluoromethyl group and the thiazole moiety in its structure has been shown to enhance its binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its kinase targets, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated promising results regarding the compound's anti-proliferative effects on various cancer cell lines. Notably, its ability to induce apoptosis in tumor cells while showing minimal cytotoxicity to normal cells suggests a favorable therapeutic window. These findings have spurred interest in developing derivatives of this compound to optimize its pharmacokinetic properties and reduce potential side effects.

The synthesis of 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine has been refined through recent methodological advancements, yielding higher purity and improved scalability. Researchers have reported novel synthetic routes that reduce the number of steps while maintaining high yields, making the compound more accessible for further research and potential clinical applications.

Pharmacokinetic studies have revealed that the compound exhibits good oral bioavailability and reasonable metabolic stability, though further optimization may be required to enhance its half-life in vivo. Recent formulation studies have explored various delivery systems to improve its solubility and tissue distribution, with nanoparticle-based approaches showing particular promise.

From a mechanistic perspective, recent research has uncovered additional pathways affected by this compound beyond its primary kinase inhibition activity. These include modulation of cellular signaling cascades and epigenetic regulation, suggesting potential applications in combination therapies for complex diseases. The compound's ability to overcome certain resistance mechanisms observed with existing therapies makes it particularly valuable in the context of drug-resistant cancers.

Looking forward, several research groups have initiated preclinical development programs based on this compound, with the goal of advancing it to clinical trials. The accumulating body of evidence supports its potential as a lead compound for the development of novel targeted therapies, particularly in oncology. However, further studies are needed to fully characterize its safety profile and identify optimal dosing regimens.

In conclusion, 2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for drug development. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly yield important insights for the field of chemical biology and pharmaceutical sciences.